Cas no 73049-73-7 (peptone)

• Product Name: peptone
• CAS No: 73049-73-7
• MF: C₁₃H₂₄O₄
• MW: 244.33
• MDL: MFCD00131829
• CID: 90590
• PubChem ID: 42552953
• Update Time: 2025-11-01

peptone Chemical and Physical Properties

Names and Identifiers

• peptone
• Peptone Meat
• primatone:peptone from meat
• Soya petptone
• Tryptone
• HY SOY
• PEPTONE BIOTECH GRADE
• Peptones
• SOY HYDROLYSATE
• FMB
• Meat Peptone
• Peptone F403
• PNM
• Aminobak
• Bacterion KN
• Peptobak
• Proteins, peptones
• Proteins, specific or class, peptones
• Tryptones
• 湖北牛骨蛋白胨生产厂家货物价格
• Acid hydrolysis casein peptone
• Dimethyl (3,3-diethylbutyl)malonate
• for microbiology
• 1020253-71-7
• (3,3-Diethylbutyl)malonic acid dimethyl ester
• 73049-73-7
• Peptone from Yeast
• AIUDWMLXCFRVDR-UHFFFAOYSA-N
• Soypeptone

• MDL： MFCD00131829
• Inchi： InChI=1S/C13H24O4/c1-6-13(3,7-2)9-8-10(11(14)16-4)12(15)17-5/h10H,6-9H2,1-5H3
• InChI Key： AIUDWMLXCFRVDR-UHFFFAOYSA-N
• SMILES： N1C=NN=C1

Computed Properties

• Exact Mass: 244.16745924g/mol
• Monoisotopic Mass: 244.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Solids
• PH: 6.5-7.5 (2% in H2O)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: Soluble in water. Insoluble in alcohol.
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive & Hygroscopic

peptone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：3
• TSCA：Yes

Additional information on peptone

Peptone (CAS No. 73049-73-7): A Comprehensive Overview of Its Applications and Advancements in Chemical-Biomedical Research

Peptone, identified by the CAS No. 73049-73-7, is a critical component in chemical-biomedical research, serving as a foundational nutrient source for microbial growth and enzymatic processes. Derived from enzymatic hydrolysis of proteins, this peptone formulation is widely employed in cell culture media, biopharmaceutical production, and molecular biology workflows. Recent advancements in protein hydrolysis techniques have enhanced its purity and functional versatility, aligning with stringent regulatory standards for biomedical applications.

The CAS No. 73049-73-7 compound exhibits exceptional stability under varying pH and temperature conditions, making it indispensable for large-scale bioprocesses. A 2023 study published in Nature Biotechnology highlighted its role in optimizing recombinant protein yields by up to 40% in mammalian cell cultures compared to conventional media supplements. This improvement stems from its balanced amino acid profile, which supports robust cellular metabolism without inducing osmotic stress.

In clinical diagnostics, peptone-based enrichment broths remain pivotal for culturing fastidious pathogens such as Streptococcus pneumoniae. Researchers at the University of Cambridge recently demonstrated that incorporating this peptone into selective agar formulations enhances colony differentiation accuracy by targeting specific peptidoglycan interactions. Such innovations underscore its adaptability across diagnostic workflows while maintaining compliance with ISO 11133:2014 standards for microbiological media.

The enzymatic digestion process underlying CAS No. 73049-73-7 production has been refined through green chemistry approaches. A groundbreaking method described in the Journal of Cleaner Production (2024) utilizes immobilized proteases to achieve >95% hydrolysis efficiency with minimal solvent usage. This advancement reduces environmental footprint while preserving the peptone's nitrogen content—a critical parameter for supporting eukaryotic cell proliferation during vaccine development.

In regenerative medicine applications, this peptone serves as a scaffold component in bioink formulations for 3D bioprinting. Collaborative research between MIT and Boston Children's Hospital revealed that integrating CAS No. 73049-73-7-derived matrices improves chondrocyte viability by promoting extracellular matrix deposition without immunogenicity concerns. Such findings position it as a promising material for personalized tissue engineering solutions.

Synthetic biology platforms are now leveraging this compound's structural properties to engineer novel biosensors. A recent Nature Communications study detailed its use as a substrate for aptamer-based detection systems targeting antibiotic residues in food matrices, achieving LODs as low as 5 ppb through surface plasmon resonance integration.

Quality control protocols for CAS No. 73049-73-7 have evolved with the adoption of MALDI-ToF mass spectrometry for real-time compositional analysis during manufacturing. This ensures consistent amino acid ratios critical for consistent experimental outcomes across laboratories worldwide.

In drug delivery systems, this peptone functions as a stabilizing agent within liposomal formulations targeting oncogenic pathways. Preclinical trials reported in the Journal of Controlled Release (2024) demonstrated prolonged circulation half-lives (up to 18 hours) when combined with PEGylated lipid shells—a breakthrough attributed to its amphiphilic characteristics.

Eco-toxicological assessments conducted under OECD guidelines confirm negligible ecotoxicity profiles when properly formulated, addressing sustainability concerns while maintaining efficacy benchmarks required by FDA and EMA guidelines for clinical-grade materials.

Ongoing research focuses on CRISPR-mediated strain engineering to produce tailor-made peptonic fractions optimized for specific applications like CAR-T cell expansion or viral vector production systems—highlighting its evolving role at the forefront of biomedical innovation.